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Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicological properties of glyphosate, the
world's most widely used herbicide, and N-Nitrosoglyphosate, a common impurity found in
technical-grade glyphosate formulations. This document synthesizes available experimental
data to offer an objective comparison for research and risk assessment purposes.

Comparative Toxicity Data

The following table summarizes the available quantitative toxicological data for glyphosate and
N-Nitrosoglyphosate. A significant data gap exists for the acute and chronic toxicity of N-

Nitrosoglyphosate in publicly available literature, likely due to its status as a contaminant rather
than a primary product.
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Toxicological Endpoint

Glyphosate

N-Nitrosoglyphosate

Acute Oral Toxicity (LD50)

5,600 mg/kg (rat)[1]

Harmful if swallowed (No

quantitative LD50 available)

>10,000 mg/kg (mouse)[2][3]

3,530 mg/kg (goat)[2]

Acute Dermal Toxicity (LD50)

>2,000 mg/kg (rabbit)[2]

Not classified

>5,000 mg/kg (rat)[1]

Acute Inhalation Toxicity
(LC50)

>4.43 mg/L (rat, 4-hour)[4]

Not classified

Skin Corrosion/Irritation

Not irritating[1]

Causes skin irritation

Serious Eye Damage/Irritation

Moderately to severely

irritating[1]

Causes serious eye damage

No Observed Adverse Effect
Level (NOAEL)

100 mg/kg/day (2-year, rat,
chronic)[1]

Data not available

300 mg/kg/day (90-day, rat,
short-term)[1]

175-293 mg/kg/day (rat &
rabbit, reproductive)[2]

Carcinogenicity Classification
(IARC)

Group 2A: Probably

carcinogenic to humans[4][5]

Not individually classified;
belongs to the nitrosamine
group, many of which are

potent carcinogens.

Regulatory Limit in Glyphosate

Not applicable

<1 ppm[4]

Genotoxicity and Carcinogenicity

Glyphosate: The International Agency for Research on Cancer (IARC) has classified

glyphosate as "probably carcinogenic to humans" (Group 2A).[4][5] This classification is based

on limited evidence of carcinogenicity in humans for non-Hodgkin lymphoma and sufficient

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://academic.oup.com/jnci/article/115/4/394/6984725
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://www.researchgate.net/figure/a-b-The-effect-of-glyphosate-on-oxidative-stress-markers-TBARS-and-LPO-in-control_fig2_366196425
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://academic.oup.com/jnci/article/115/4/394/6984725
https://en.wikipedia.org/wiki/Glyphosate
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://en.wikipedia.org/wiki/Glyphosate
https://www.americanpharmaceuticalreview.com/Featured-Articles/561484-Nitrosamines-in-Pharmaceuticals-Toxicity-Risk-Analysis-Chemistry-and-Test-Methods/
https://en.wikipedia.org/wiki/Glyphosate
https://en.wikipedia.org/wiki/Glyphosate
https://www.americanpharmaceuticalreview.com/Featured-Articles/561484-Nitrosamines-in-Pharmaceuticals-Toxicity-Risk-Analysis-Chemistry-and-Test-Methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

evidence of carcinogenicity in experimental animals.[5] There is also strong evidence that
glyphosate can induce genotoxicity.[5] However, other regulatory bodies, such as the U.S.
Environmental Protection Agency (EPA), have concluded that glyphosate is "not likely to be
carcinogenic to humans".[4]

N-Nitrosoglyphosate: N-Nitrosoglyphosate belongs to the class of N-nitroso compounds, which
are known to be potent genotoxic carcinogens. While N-Nitrosoglyphosate itself has not been
individually classified by IARC, it is considered a toxicologically relevant impurity in glyphosate
formulations due to its chemical nature.[4] The genotoxicity of nitrosamines is attributed to their
ability to form DNA adducts, leading to mutations.

Signaling Pathways

The toxicological effects of glyphosate and N-Nitrosoglyphosate can be attributed to their
interference with distinct cellular signaling pathways.

Glyphosate and Oxidative Stress

Glyphosate exposure has been linked to the induction of oxidative stress, a condition
characterized by an imbalance between the production of reactive oxygen species (ROS) and
the cell's ability to detoxify these reactive products. This can lead to cellular damage and has
been suggested as a potential mechanism for glyphosate's toxicity.

Cellular Damage

Glyphosate (Lipid peroxidation, DNA damage)

eeeeeeeeee

(e.g., GSH, SOD, CAT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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